Cas no 2097953-38-1 (3-chloro-N-(piperidin-4-yl)pyridin-2-amine dihydrochloride)

• Product Name: 3-chloro-N-(piperidin-4-yl)pyridin-2-amine dihydrochloride
• CAS No: 2097953-38-1
• MF: C₁₀H₁₆Cl₃N₃
• MW: 284.613139152527
• CID: 5723343
• PubChem ID: 92130929
• Update Time: 2025-10-14

3-chloro-N-(piperidin-4-yl)pyridin-2-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2097953-38-1
• starbld0025961
• AKOS026748040
• F2167-3938
• 3-chloro-N-(piperidin-4-yl)pyridin-2-amine dihydrochloride
• 3-chloro-N-piperidin-4-ylpyridin-2-amine;dihydrochloride

• Inchi： 1S/C10H14ClN3.2ClH/c11-9-2-1-5-13-10(9)14-8-3-6-12-7-4-8;;/h1-2,5,8,12H,3-4,6-7H2,(H,13,14);2*1H
• InChI Key： AFOMJETWSVAXOR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CN=C1NC1CCNCC1.Cl.Cl

Computed Properties

• Exact Mass: 283.040981g/mol
• Monoisotopic Mass: 283.040981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37Ų

Experimental Properties

• Color/Form: NA

3-chloro-N-(piperidin-4-yl)pyridin-2-amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-chloro-N-(piperidin-4-yl)pyridin-2-amine dihydrochloride

Introduction to 3-chloro-N-(piperidin-4-yl)pyridin-2-amine dihydrochloride (CAS No. 2097953-38-1) and Its Emerging Applications in Chemical Biology and Medicine

3-chloro-N-(piperidin-4-yl)pyridin-2-amine dihydrochloride, identified by the chemical identifier CAS No. 2097953-38-1, is a sophisticated organic compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This compound, featuring a pyridine core substituted with chloro and piperidine moieties, exhibits intriguing structural and functional properties that make it a valuable scaffold for the development of novel therapeutic agents. The dihydrochloride salt form enhances its solubility, making it more amenable for biological assays and drug formulation.

The molecular structure of 3-chloro-N-(piperidin-4-yl)pyridin-2-amine dihydrochloride comprises a pyridine ring at its core, which is a common pharmacophore in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The presence of a chloro substituent at the 3-position and an amine group linked to a piperidine ring at the 2-position introduces additional functional diversity. Piperidine derivatives are particularly noteworthy in drug design, as they often enhance metabolic stability and binding affinity. The dihydrochloride salt form not only improves solubility but also ensures better crystallinity, which is crucial for reproducible experimental conditions in high-throughput screening (HTS) and clinical trials.

In recent years, 3-chloro-N-(piperidin-4-yl)pyridin-2-amine dihydrochloride has been explored as a key intermediate in the synthesis of small-molecule inhibitors targeting various diseases. One of the most promising applications lies in its potential as an anti-inflammatory agent. Inflammatory processes are mediated by a complex interplay of signaling pathways, many of which involve enzymes such as kinases and phosphodiesterases. The structural features of this compound allow it to modulate these pathways by acting as either an agonist or antagonist. Preliminary studies have demonstrated its efficacy in inhibiting inflammatory cytokine production in vitro, suggesting its therapeutic potential in conditions like rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the compound has shown promise in oncology research. Cancer cells often exhibit aberrant signaling due to mutations or overexpression of specific proteins. By targeting these pathways, 3-chloro-N-(piperidin-4-yl)pyridin-2-amine dihydrochloride may interfere with tumor growth and progression. Notably, its ability to cross the blood-brain barrier has opened up avenues for treating central nervous system (CNS) tumors. Research indicates that it can inhibit the activity of tyrosine kinases involved in glioma proliferation, offering a novel therapeutic strategy for this aggressive form of cancer.

The development of 3-chloro-N-(piperidin-4-yl)pyridin-2-amine dihydrochloride also aligns with the growing interest in structure-based drug design (SBDD). Computational modeling techniques have been instrumental in predicting how this compound interacts with biological targets at the atomic level. By leveraging molecular docking simulations, researchers have identified key binding pockets on proteins relevant to inflammation and cancer. These insights have guided the optimization of analogs with enhanced potency and selectivity. For instance, modifications at the chloro substituent have been shown to improve binding affinity without compromising solubility.

Another exciting application of 3-chloro-N-(piperidin-4-yl)pyridin-2-amine dihydrochloride lies in its potential as a tool compound for biochemical assays. Its well-defined structure allows researchers to probe enzyme mechanisms and substrate recognition profiles. In particular, its interaction with metalloproteinases has been studied extensively due to their role in tissue degradation during pathological processes such as tumor invasion and wound healing. By developing high-throughput screening assays based on this compound, researchers can identify inhibitors that may lead to new treatments for these conditions.

The synthesis of 3-chloro-N-(piperidin-4-yl)pyridin-2-amine dihydrochloride involves multi-step organic reactions that showcase modern synthetic methodologies. Key steps include nucleophilic substitution reactions to introduce the chloro group and piperidine moiety, followed by salt formation to enhance stability and solubility. Advances in catalytic processes have enabled more efficient synthetic routes, reducing waste generation and improving scalability for industrial production. These sustainable practices are increasingly important in pharmaceutical manufacturing to meet regulatory requirements and environmental standards.

The pharmacokinetic properties of 3-chloro-N-(piperidin-4-yl)pyridin-2-amine dihydrochloride have been carefully evaluated through preclinical studies. Its favorable pharmacokinetic profile includes moderate oral bioavailability, reasonable metabolic stability, and adequate distribution throughout various tissues. These characteristics make it suitable for both oral and intravenous administration, depending on the therapeutic indication. Additionally, its low toxicity profile observed in animal models suggests that it may have a favorable safety margin when translated to human use.

As research progresses, the potential applications of 3-chloro-N-(piperidin-4-yl)pyridin-2-amine dihydrochloride continue to expand beyond traditional indications like inflammation and cancer treatment. Emerging evidence suggests its utility in neurodegenerative diseases such as Alzheimer's disease (AD), where modulation of acetylcholinesterase activity is crucial for symptom management. The pyridine scaffold's ability to interact with cholinergic receptors makes this compound a promising candidate for further investigation.

In conclusion,3-chloro-N-(piperidin -4 - yl ) py rid ine - 2 - am ine di hydro ch lor ide (CAS No . 2097953 -38 -1 ) is a versatile compound with significant therapeutic potential across multiple disease areas . Its unique structural features , coupled with favorable pharmacokinetic properties , make it an attractive scaffold for drug discovery . Ongoing research continues to uncover new applications , reinforcing its importance as a valuable asset in modern medicinal chemistry . As our understanding of biological pathways deepens , compounds like this will play an increasingly critical role in developing next-generation therapeutics that address unmet medical needs . p >